Cas no 62838-66-8 (Ethanone, 1-(2-ethoxy-3-pyridinyl)-)

• Product name: Ethanone, 1-(2-ethoxy-3-pyridinyl)-
• CAS No: 62838-66-8
• MF: C₉H₁₁NO₂
• MW: 165.18914
• MDL: MFCD18803055
• CID: 430111
• PubChem ID: 12326827

Ethanone, 1-(2-ethoxy-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-ethoxy-3-pyridinyl)-
• 1-(2-ethoxypyridin-3-yl)ethanone
• SCHEMBL12113209
• 3-Acetyl-2-ethoxypyridine
• 62838-66-8
• DTXSID50489720
• 1-(2-Ethoxypyridin-3-yl)ethan-1-one
• AMY8009
• SY271473
• CS-0454447
• MFCD18803055
• DB-122537
• G68117

• MDL： MFCD18803055
• Inchi： InChI=1S/C9H11NO2/c1-3-12-9-8(7(2)11)5-4-6-10-9/h4-6H,3H2,1-2H3
• InChI Key： ICILFNKGOOEYFQ-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=CC=N1)C(=O)C

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19